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Compound of Interest

Compound Name: Spermidine-13C4 (hydrochloride)
Cat. No.: B12408102
Get Quote

Executive Summary

Spermidine-13C4 (hydrochloride) is a stable isotope-labeled polyamine utilized primarily as
an internal standard (IS) in quantitative liquid chromatography-tandem mass spectrometry (LC-
MS/MS). The incorporation of four Carbon-13 atoms into the butyl backbone provides a mass
shift of +4 Da relative to endogenous spermidine.

This guide details the physicochemical properties, stability dynamics, and validated
experimental workflows for this compound. Its primary application is to correct for ionization
suppression, recovery losses, and matrix effects during the quantification of polyamines in
complex biological matrices (plasma, tissue, and cell culture).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Spermidine-13C4 is typically supplied as the trihydrochloride salt.[1] The salt form is chosen
over the free base to prevent oxidation and improve water solubility.

Table 1: Physicochemical Specifications
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Specification

Notes

Compound Name

Spermidine-13C4
(trihydrochloride)

Labeled on the butyl chain
(tetramethylene).[1][2]

CAS Number

1313734-84-7

Specific to the 13C4 labeled
salt form.[3][1][4]

Linear Formula

NH2-(CHz2)3-NH-(*3CHz)a-
NHz[1][5][2] » 3HCI

The 4-carbon chain is

isotopically enriched.

Molecular Weight

258.60 g/mol

Unlabeled 3HCI salt is ~254.63

g/mol .

Free Base MW

~149.25 g/mol

Unlabeled free base is
~145.25 g/mol .

Isotopic Purity

=99 atom % 13C

Critical to prevent "cross-talk"

with analyte signals.

Highly soluble in polar

Solubility Water: ~50 mg/mL
solvents.
White to off-white crystalline ]
Appearance ] Hygroscopic.
solid
Polycationic at physiological
pKa Values ~8.4,9.9, 10.9

pH.

Stability Dynamics & Storage Protocols

Polyamines are chemically reactive amines. While the hydrochloride salt stabilizes the

molecule against oxidation compared to the free base, strict handling protocols are required to

maintain isotopic integrity and concentration accuracy.

Critical Stability Factors

o Hygroscopicity: The trihydrochloride salt is extremely hygroscopic. Exposure to ambient

moisture causes the powder to deliquesce, altering the effective mass and concentration

calculations.
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e Adsorption (The "Sticky" Problem): Polyamines carry a high positive charge density. They
adhere strongly to negatively charged surfaces, particularly borosilicate glass. Always use
polypropylene (PP) or polyethylene (PE) consumables.

o Oxidation: While less prone than the free base, aqueous solutions can degrade over time if
exposed to light and oxygen.

Storage & Handling Workflow

e Solid State: Store at -20°C under desiccation. Allow the vial to equilibrate to room
temperature before opening to prevent condensation.

e Stock Solutions:

o Solvent: Dissolve in 0.1 M HCI rather than pure water. The acidic pH ensures full
protonation, reducing adsorption to vessel walls.

o Temperature: Store aliquots at -80°C.

o Shelf Life: Aqueous stocks are stable for <24 hours at room temperature. Frozen acidic
stocks (-80°C) are stable for 6 months.

Technical Application: LC-MS/MS Logic
Why Spermidine-13C4?

In LC-MS/MS, polyamines suffer from severe matrix effects (ion suppression) due to co-eluting
phospholipids and salts. An external calibration curve is insufficient.

e Co-elution: Spermidine-13C4 chromatographically co-elutes with endogenous spermidine.

o Compensation: Any ionization suppression affecting the analyte affects the IS identically. The
ratio of Analyte/IS remains constant, ensuring accurate quantification.

Mass Spectrometry Transitions

The 13C label is located on the butyl chain. This impacts the precursor and specific product
ions.
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e Precursor lon (Q1): 150.2 m/z (M+H)+
o Common Fragments (Q3):
o Loss of NH3: 133.2 m/z

o Cleavage of Aminopropyl: The label remains on the butyl fragment.

Diagram 1: Mass Shift & Fragmentation Logic

w CID Fragmentation

Spermidine-13C4 ESI+ Precursor [M+H]+ (+4 Da Shift Retained) Fragment (13C4-Butyl)
(MW 149.25) m/z 150.2 J m/z 76.1

Endogenous Spermidine ESI+ Precursor [M+H]+ W CID Fragmentation > Fragment (Butyl)
(MW 145.25) m/z 146.2 ) m/z 72.1

Click to download full resolution via product page

Caption: Mass shift logic showing retention of the +4 Da label on the butyl backbone fragment
during MS/MS analysis.

Validated Experimental Protocols

This section outlines a validated workflow for extracting polyamines from tissue/plasma using
Spermidine-13C4 as the Internal Standard.

Stock Solution Preparation
» Weighing: Rapidly weigh ~2.6 mg of Spermidine-13C4 (3HCI) into a polypropylene tube.

e Dissolution: Add 10 mL of 0.1 M HCI.
o Note: Do not use pure water. The acid prevents wall adsorption.

o Concentration: This yields a ~1 mM stock (calculated as free base).
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Storage: Aliquot into 100 pL volumes in PP tubes. Store at -80°C.

Sample Extraction (TCA Precipitation Method)

Context: Trichloroacetic acid (TCA) is superior to organic solvents for polyamine extraction as

the acidic environment stabilizes the analytes.

Homogenization: Add 200 pL of Tissue/Plasma to a PP tube.

IS Spiking (Critical Step): Add 10 pL of Spermidine-13C4 working solution (e.g., 10 uM)
before extraction. This corrects for recovery losses.

Precipitation: Add 200 pL of 10% TCA. Vortex vigorously for 30 seconds.

Incubation: Ice bath for 10 minutes.

Centrifugation: 14,000 x g for 10 mins at 4°C.

Supernatant Collection: Transfer supernatant to a fresh PP vial.

o Decision Point: Analyze directly (HILIC mode) or Derivatize (Reverse Phase).

Derivatization (Isobutyl Chloroformate)

Context: Polyamines are very polar and difficult to retain on C18 columns. Derivatization

increases hydrophobicity.

Buffer: Mix 50 pL Supernatant + 100 pL Borate Buffer (pH 9.0).

Reagent: Add 50 pL Isobutyl Chloroformate (diluted in acetonitrile).

Reaction: Incubate at 35°C for 15 mins.

Extraction: Add 300 pL Diethyl Ether (or Hexane), vortex, and centrifuge.

Dry Down: Evaporate the organic layer and reconstitute in Mobile Phase (50:50
MeOH:Water).

Diagram 2: Extraction & Analysis Workflow
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Derivatization
(Isobutyl Chloroformate)
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(Ratio: Analyte/IS)
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Caption: Step-by-step workflow ensuring the Internal Standard equilibrates with the sample
matrix prior to protein precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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